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Compound of Interest

Compound Name: 5,7-Dichloro-4-hydroxyquinoline

CAS No.: 21873-52-9

Cat. No.: B1622274

Get Quote

Physicochemical Profiling and Synthetic Utility[2][3]
Executive Summary
5,7-Dichloro-4-hydroxyquinoline (also designated as 5,7-dichloroquinolin-4-ol) is a fused

bicyclic nitrogen heterocycle serving as a pivotal intermediate in the synthesis of antimalarial

drugs, NMDA receptor antagonists (e.g., 5,7-dichlorokynurenic acid), and agricultural

fungicides (e.g., Quinoxyfen metabolites).[1][2][3][4][5][6][7][8][9][10]

Unlike its isomer 4,7-dichloroquinoline (the precursor to chloroquine), the 5,7-dichloro variant is

characterized by a specific substitution pattern that influences its electronic properties and

binding affinity in metallo-enzyme active sites.[1] This guide details its molecular identity,

validated synthetic pathways, and structural dynamics.[1]

Part 1: Physicochemical Identity[5]
The molecule exists in a tautomeric equilibrium between the enol form (4-hydroxyquinoline)

and the keto form (4(1H)-quinolone).[1][2] In the solid state and polar solvents, the keto form
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predominates due to aromatic stabilization and intermolecular hydrogen bonding, resulting in a

significantly high melting point.[1]

Table 1: Molecular Specifications
Property Data

IUPAC Name
5,7-Dichloroquinolin-4-ol (or 5,7-dichloro-1H-

quinolin-4-one)

CAS Registry Number 171850-29-6

Molecular Formula C₉H₅Cl₂NO

Molecular Weight 214.05 g/mol

Exact Mass 212.9748 Da

Appearance Off-white to tan solid

Melting Point >300 °C (Decomposes)

Solubility

Low in water; soluble in DMSO, hot acetic acid,

and dilute alkali (forming phenolate/enolate).[2]

[3][9][11]

pKa (Calculated) ~9.5 (OH/NH), Amphoteric nature

Structural Dynamics: Tautomerism
The reactivity of 5,7-dichloro-4-hydroxyquinoline is governed by its tautomeric state.[1][2]

While often named as a "hydroxy" compound, the 4-quinolone tautomer is the reactive species

in N-alkylation reactions, whereas O-alkylation or chlorination (to 4,5,7-trichloroquinoline)

proceeds via the hydroxy form.[1]

Dominant in Solution/Solid State

Enol Form
(4-Hydroxyquinoline)

Aromatic Pyridine Ring

⇌

Proton Transfer

Keto Form
(4(1H)-Quinolone)

Amide-like Resonance
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Figure 1: Tautomeric equilibrium favoring the 4-quinolone form, which dictates the high melting

point and solubility profile.[1][2]

Part 2: Synthetic Methodology
The most authoritative route for synthesizing 5,7-dichloro-4-hydroxyquinoline is the Gould-

Jacobs Reaction.[1][2] This sequence utilizes 3,5-dichloroaniline as the starting material.[1][5]

Due to the symmetry of the meta-substituted aniline, cyclization occurs exclusively at the ortho-

position flanked by a hydrogen and a chlorine, or two chlorines? Correction: In 3,5-

dichloroaniline, the two ortho positions are equivalent (flanked by H and Cl).[1] Cyclization

yields the 5,7-dichloro isomer exclusively.[1]

Validated Protocol
Reagents:

3,5-Dichloroaniline (CAS 626-43-7)[2][5]

Diethyl ethoxymethylenemalonate (EMME)[1][2]

Dowtherm A (Diphenyl ether/biphenyl eutectic mixture)[1][2]

Sodium Hydroxide (NaOH)[1][2][3][8]

Step-by-Step Workflow:

Condensation (Formation of Anilinoacrylate):

Mix equimolar amounts of 3,5-dichloroaniline and EMME.

Heat to 110–140°C. Ethanol is evolved as a byproduct.[1]

Checkpoint: Drive the reaction until ethanol evolution ceases.[1][8] The product is diethyl

2-(((3,5-dichlorophenyl)amino)methylene)malonate.[1][2]

Thermal Cyclization (Gould-Jacobs):

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1622274/docs?utm_src=pdf-body-img#technical-whitepaper-5-7-dichloro-4-hydroxyquinoline
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.benchchem.com/product/b1622274/docs?utm_src=pdf-body#technical-whitepaper-5-7-dichloro-4-hydroxyquinoline
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/CN103102276A/en
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://patents.google.com/patent/CN103102276A/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.scribd.com/document/522083420/4-7-dichloroquinoline
https://orgsyn.org/demo.aspx?prep=CV3P0272
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://orgsyn.org/demo.aspx?prep=CV3P0272
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the acrylate intermediate dropwise to refluxing Dowtherm A (~250°C).[1] High dilution

is critical to prevent polymerization.[1]

Mechanism:[1][5] Electrophilic aromatic substitution closes the ring.[1]

Product: Ethyl 5,7-dichloro-4-hydroxyquinoline-3-carboxylate.[1][2]

Saponification:

Reflux the ester in 10% NaOH to hydrolyze the ethyl group.[1]

Acidify with HCl to precipitate 5,7-dichloro-4-hydroxy-3-quinolinecarboxylic acid (CAS

131123-76-7).[1][2]

Decarboxylation:

Heat the carboxylic acid in diphenyl ether or quinoline at 250–270°C.[1]

CO₂ is evolved, yielding the target 5,7-dichloro-4-hydroxyquinoline.[1][2]
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Figure 2: The Gould-Jacobs synthetic pathway from 3,5-dichloroaniline to the target scaffold.[2]
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Part 3: Analytical Characterization[1]
To validate the synthesis, the following spectral signatures must be confirmed.

Mass Spectrometry (ESI-MS):

M+ Peak: 214 m/z (Base peak).[1]

Isotope Pattern: Distinctive Cl₂ pattern.[1] M (214), M+2 (216), and M+4 (218) with relative

intensities of approximately 9:6:1.[1]

¹H NMR (DMSO-d₆):

The spectrum should show signals for the quinoline ring protons.[1]

H-2: Singlet or doublet (if coupling with NH) around δ 7.8–8.0 ppm.[1][2]

H-6 & H-8: Two doublets (meta-coupling, J ≈ 2 Hz) in the aromatic region (δ 7.4–7.8 ppm).

[1][2]

NH/OH: Broad singlet, typically >11 ppm (exchangeable with D₂O).[1]

Part 4: Pharmaceutical & Agrochemical Applications[2]
[5][10]
1. NMDA Receptor Antagonism: The 5,7-dichloro substitution pattern is critical for binding at the

glycine site of the NMDA receptor.[1] While 5,7-dichlorokynurenic acid (the 2-carboxylic acid

derivative) is the classic antagonist, the 4-hydroxyquinoline core serves as the essential

pharmacophore for structure-activity relationship (SAR) studies aimed at improving blood-brain

barrier penetration.[1][2]

2. Agrochemical Metabolites: This molecule is the primary environmental and biological

metabolite of Quinoxyfen (5,7-dichloro-4-(p-fluorophenoxy)quinoline), a potent fungicide used

to control powdery mildew.[1][2] Detection of 5,7-dichloro-4-hydroxyquinoline in soil or urine

samples serves as a biomarker for Quinoxyfen degradation.[1][2]

3. Antimalarial Precursors: Analogous to 4,7-dichloroquinoline (used for Chloroquine), the 5,7-

dichloro isomer is used to synthesize "reversed" chloroquine analogs to investigate resistance
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mechanisms in Plasmodium falciparum.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.fishersci.at/at/en/browse/cas/171850-29-6
https://www.lgcstandards.com/ES/en/5-7-Dichloro-4-hydroxyquinoline/p/DRE-C12424050
https://www.chemscene.com/product/171850-29-6.html
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.benchchem.com/product/b1622274/docs?utm_src=pdf-body#technical-whitepaper-5-7-dichloro-4-hydroxyquinoline
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://prepchem.com/3-5-dichloroaniline/
https://patents.google.com/patent/EP0326330B1/en
https://www.benchchem.com/product/b1622274?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. prepchem.com [prepchem.com]

2. EP0326330B1 - Quinoline fungicides - Google Patents [patents.google.com]

3. scribd.com [scribd.com]

4. CN103626699A - Industrial preparation method of 4,7-dichloroquinoline - Google Patents
[patents.google.com]

5. CN103102276A - Method for preparing 3,5-dichloroaniline - Google Patents
[patents.google.com]

6. CAS RN 171850-29-6 | Fisher Scientific [fishersci.at]

7. chembk.com [chembk.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. 5,7-Dichloro-4-hydroxyquinoline | LGC Standards [lgcstandards.com]

10. Quinoxyfen | C15H8Cl2FNO | CID 3391107 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. CAS Number 131123-76-7 [emolecules.com]

12. chemscene.com [chemscene.com]

To cite this document: BenchChem. [Technical Whitepaper: 5,7-Dichloro-4-hydroxyquinoline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622274/docs#technical-whitepaper-5-7-dichloro-4-
hydroxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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